Cas no 78965-35-2 ( )

• Product Name: &nbsp
• CAS No: 78965-35-2
• MF: C₁₀H₁₀Br₄
• MW: 449.802400112152
• CID: 984426
• PubChem ID: 334066
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• NSC-338398
• DTXSID10318981
• SCHEMBL8662037
• 1,4-dibromo-2,5-bis(2-bromoethyl)benzene
• NSC338398
• 78965-35-2
• 1,4-dibromo-2,5-bis(2-bromoethyl)-Benzene
•  

• Inchi： 1S/C10H10Br4/c11-3-1-7-5-10(14)8(2-4-12)6-9(7)13/h5-6H,1-4H2
• InChI Key： OVXNVXAEEUZLSC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCBr)Br)CCBr

Computed Properties

• Exact Mass: 449.74750g/mol
• Monoisotopic Mass: 445.75160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų